1-Benzyl-2,3-dihydro-1H-indole-5-carboxylic acid
Cat. No. B7463621
M. Wt: 253.29 g/mol
InChI Key: OEWVJLPCUWBFIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741887B2
Procedure details
A solution of compound 55e (80.2 mg, 0.3 mmol), and LiOH.H2O (50.4 mg, 1.2 mmol) in THF/H2O (1.2/1.2 mL) was stirred at room temperature overnight. The resulting mixture was concentrated and diluted with water. The water layer was acidified with 1N aqueous HCl to pH˜4 and extracted with CH2Cl2. The organic solution was dried over Na2SO4 and concentrated to give 55f (60 mg), which was used in the next reaction without further purification. MS m/z (M+H+) 254.1.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[C:16]2[C:11](=[CH:12][C:13]([C:17]([O:19]C)=[O:18])=[CH:14][CH:15]=2)[CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.O[Li].O>C1COCC1.O>[CH2:1]([N:8]1[C:16]2[C:11](=[CH:12][C:13]([C:17]([OH:19])=[O:18])=[CH:14][CH:15]=2)[CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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compound 55e
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Quantity
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80.2 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCC2=CC(=CC=C12)C(=O)OC
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Name
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LiOH.H2O
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Quantity
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50.4 mg
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Type
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reactant
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Smiles
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O[Li].O
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Name
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|
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Quantity
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1.2 mL
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Type
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solvent
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Smiles
|
C1CCOC1.O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting mixture was concentrated
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ADDITION
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Type
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ADDITION
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|
Details
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diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic solution was dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C1=CC=CC=C1)N1CCC2=CC(=CC=C12)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 60 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 79% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
